N-(1-cyanocyclopentyl)-2-{[2-(2-methoxyphenyl)propan-2-yl]amino}acetamide

• IUPAC Name: N-(1-cyanocyclopentyl)-2-[2-(2-methoxyphenyl)propan-2-ylamino]acetamide
• InChI: InChI=1S/C18H25N3O2/c1-17(2,14-8-4-5-9-15(14)23-3)20-12-16(22)21-18(13-19)10-6-7-11-18/h4-5,8-9,20H,6-7,10-12H2,1-3H3,(H,21,22)
• InChI Key: ZOFLKHYWHVXUGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1OC)NCC(=O)NC2(CCCC2)C#N
• Molecular Formula: C18H25N3O2
• Molecular Weight: 315.4 g/mol
• CAS No.: 1427655-82-0

Description

N-(1-cyanocyclopentyl)-2-{[2-(2-methoxyphenyl)propan-2-yl]amino}acetamide: is a synthetic organic compound characterized by its complex structure, which includes a cyanocyclopentyl group, a methoxyphenyl group, and an aminoacetamide moiety. This compound is of interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-cyanocyclopentyl)-2-{[2-(2-methoxyphenyl)propan-2-yl]amino}acetamide typically involves multiple steps:

• Formation of the Cyanocyclopentyl Intermediate

  • Starting with cyclopentanone, a cyanation reaction is performed using reagents such as sodium cyanide (NaCN) in the presence of a suitable catalyst to introduce the cyano group, forming 1-cyanocyclopentane.

• Preparation of the Methoxyphenyl Intermediate

  • The meth